Cas no 532965-75-6 (N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 532965-75-6
• MF: C₁₃H₉ClN₄O₄S
• MW: 352.75295996666
• CID: 5971685
• PubChem ID: 4384139
• Update Time: 2025-07-17

N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(2-chloro-4-nitrophenyl)-2,3-dihydro-5-oxo-
• 532965-75-6
• DTXSID601123124
• AKOS024582754
• Oprea1_630032
• F0550-0115
• N-(2-chloro-4-nitrophenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C13H9ClN4O4S/c14-9-5-7(18(21)22)1-2-10(9)16-11(19)8-6-15-13-17(12(8)20)3-4-23-13/h1-2,5-6H,3-4H2,(H,16,19)
• InChI Key： UPYFOMGCDQDADQ-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC1=CC=C([N+]([O-])=O)C=C1Cl)=O)=CN=2

Computed Properties

• Exact Mass: 352.0033036g/mol
• Monoisotopic Mass: 352.0033036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• pka: 9.94±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Comprehensive Overview of N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS 532965-75-6)

N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS 532965-75-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential biological activities. The compound features a fused thiazolo[3,2-a]pyrimidine core, which is a privileged scaffold in medicinal chemistry, known for its versatility in drug design. The presence of a chloro and nitro substituent on the phenyl ring further enhances its reactivity, making it a valuable intermediate for derivatization.

In recent years, researchers have explored the applications of N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide in the development of novel therapeutic agents. Its structural motifs align with current trends in targeting kinase inhibitors and antimicrobial agents, two areas of high demand in the pharmaceutical industry. The compound's ability to interact with biological targets, such as enzymes or receptors, has been a focal point in studies aiming to address drug-resistant infections and chronic inflammatory diseases.

The synthesis of CAS 532965-75-6 involves multi-step organic reactions, often starting from readily available precursors like 2-aminothiazole derivatives. Key steps include cyclization and amidation, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, are employed to confirm the compound's structure and ensure its suitability for further applications.

From an industrial perspective, N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing its production to minimize waste and energy consumption, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. This aligns with the growing interest in biodegradable intermediates and catalysis as solutions for sustainable development.

In agrochemical research, derivatives of CAS 532965-75-6 have shown promise as potential plant growth regulators or pest control agents. The nitro and chloro functional groups contribute to its bioactivity, enabling interactions with biological systems in plants or pests. This has led to investigations into its role in addressing challenges like crop yield optimization and integrated pest management, which are critical topics in modern agriculture.

The compound's stability and solubility profile are also subjects of ongoing research. Formulating N-(2-chloro-4-nitrophenyl)-5-oxo-2H,3H,5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide for practical applications often requires addressing challenges related to bioavailability and delivery systems. Innovations in nanocarriers and co-crystallization techniques are being explored to enhance its performance in both pharmaceutical and agricultural settings.

In summary, CAS 532965-75-6 represents a compelling case study in the intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight its relevance in addressing some of today's most pressing scientific and industrial challenges. As research continues to uncover new properties and uses for this compound, it is poised to remain a topic of interest for years to come.